Cas no 1806140-38-4 (6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1806140-38-4
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930835
• Update Time: 2025-11-07

6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-3(11)1-5(13)14-4(6)2-12/h1H,2,12H2,(H2,13,14)
• InChI Key： AWKATPLXXRJJGB-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806140-38-4)

6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806140-38-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, an iodo substituent, and a trifluoromethoxy moiety, making it a valuable intermediate for drug discovery and material science applications. Its molecular structure, C₇H₇F₃IN₃O, highlights its versatility in synthetic chemistry.

The growing interest in fluorinated compounds and iodinated heterocycles has positioned this molecule as a subject of intense study. Researchers are particularly drawn to its potential in medicinal chemistry, where it could serve as a building block for kinase inhibitors or CNS-targeting drugs. The presence of both electron-donating (amino) and electron-withdrawing (trifluoromethoxy) groups creates a balanced electronic profile, ideal for modulating bioactivity.

In the context of green chemistry trends, the synthesis of 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine has been optimized to reduce hazardous byproducts. Recent publications highlight its role in developing sustainable agrochemicals, aligning with the global push for environmentally friendly pesticides. The compound's iodine atom offers unique reactivity for cross-coupling reactions, a hot topic in catalysis research.

From a structural-activity relationship perspective, the trifluoromethoxy group enhances metabolic stability—a key consideration in drug design. This feature addresses the pharmaceutical industry's demand for compounds with improved pharmacokinetic properties. Computational studies suggest potential applications in neurological disorders, though clinical validation remains ongoing.

The analytical characterization of CAS No. 1806140-38-4 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the 3-trifluoromethoxy proton environment. Storage recommendations emphasize protection from light due to the iodo substituent's photosensitivity, a crucial detail for laboratory handling protocols.

Emerging applications in material science exploit this compound's ability to form metal-organic frameworks (MOFs). Its bidentate ligand capability, through the amino and pyridine nitrogen atoms, makes it attractive for designing functional materials with tailored electronic properties. This aligns with current research into organic electronics and sensor technologies.

Patent literature reveals growing commercial interest, with several filings describing derivatives of 6-Amino-2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine for crop protection formulations. The compound's systemic activity in plants and favorable environmental degradation profile make it particularly relevant amid increasing regulations on persistent organic pollutants.

Quality control specifications for CAS No. 1806140-38-4 typically require ≥98% purity, with strict limits on heavy metal contaminants—reflecting its pharmaceutical-grade potential. Analytical methods development for this compound represents an active area of research, particularly for trace impurity detection in complex matrices.

The future research trajectory for this compound likely involves exploration of its bioconjugation potential, given the reactive aminomethyl group. This could enable development of targeted drug delivery systems or diagnostic probes, addressing current challenges in precision medicine. Its structural features may also prove valuable for PET radiotracer development, though this requires further investigation.